Cas no 81699-19-6 (1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER)

81699-19-6 structure
Product name:1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
- AKOS012600894
- SCHEMBL6972248
- methyl 1,2,3-thiadiazole-5-carboxylate
- methyl1,2,3-thiadiazole-5-carboxylate
- 81699-19-6
-
- Inchi: InChI=1S/C4H4N2O2S/c1-8-4(7)3-2-5-6-9-3/h2H,1H3
- InChI Key: VMFMGKCORIVBTM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 143.99934855Da
- Monoisotopic Mass: 143.99934855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
- XLogP3: 0.6
1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Related Literature
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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